Cas no 1380008-62-7 (2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one
• CAS No: 1380008-62-7
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6165030
• PubChem ID: 83695102
• Update Time: 2025-10-28

2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one
• EN300-1869318
• 1380008-62-7

• Inchi： 1S/C9H10FNO/c1-6-7(9(12)5-11)3-2-4-8(6)10/h2-4H,5,11H2,1H3
• InChI Key： VVEDIVUKTRPMEX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(CN)=O)=C1C

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one

Comprehensive Overview of 2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one (CAS No. 1380008-62-7): Properties, Applications, and Market Insights

2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one (CAS 1380008-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluoro-methylphenyl derivative is characterized by its unique molecular structure, combining an amino group with a ketone functionality, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one uses" or "CAS 1380008-62-7 synthesis," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₉H₁₀FNO, highlights its aromatic fluoro-substituted core, which contributes to its stability and reactivity. Its physicochemical properties, such as melting point, solubility, and spectral data (IR, NMR), are critical for quality control in laboratory and industrial settings. Recent studies emphasize its role in designing targeted bioactive molecules, particularly in oncology and neurology research, aligning with the trending focus on "precision medicine intermediates" in 2024.

In pharmaceutical applications, 2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one serves as a precursor for heterocyclic compounds like imidazoles and pyridines. These scaffolds are pivotal in developing kinase inhibitors and GPCR modulators, addressing high-demand therapeutic areas such as "cancer immunotherapy" and "neurodegenerative diseases." The compound’s 3-fluoro-2-methylphenyl moiety enhances binding affinity to biological targets, a feature often queried in "structure-activity relationship (SAR) studies."

From a commercial perspective, the global market for fine chemical intermediates like CAS 1380008-62-7 is expanding, driven by outsourcing trends in drug development. Suppliers highlight its "high-purity synthesis" and "scalable production" capabilities to meet regulatory standards (e.g., ICH Q7). Analytical techniques such as HPLC and LC-MS ensure batch consistency, a topic frequently searched alongside "pharmaceutical impurity profiling."

Environmental and safety considerations for 2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-one adhere to green chemistry principles. Solvent selection (e.g., replacing DMF with cyclopentyl methyl ether) and catalytic methods reduce waste, resonating with the "sustainable synthesis" trend. Regulatory databases like REACH and PubChem provide updated toxicity profiles, addressing queries on "CAS 1380008-62-7 safety data."

Future research directions include exploring continuous flow chemistry for this compound, a method gaining traction due to its efficiency and lower environmental impact. Patent analyses reveal its inclusion in "next-generation small-molecule drugs," particularly for kinase-related pathways. As the demand for tailored chemical building blocks grows, CAS 1380008-62-7 remains a compound of strategic importance in both academic and industrial spheres.